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Cat. No.: B1213017

For Researchers, Scientists, and Drug Development Professionals

Introduction

Muscopyridine, a significant constituent of natural musk, has long been of interest in the fields
of perfumery and traditional medicine.[1] Its unique aromatic and structural properties
necessitate a thorough understanding of its spectroscopic characteristics for identification,
synthesis, and potential therapeutic development. This technical guide provides a
comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data for Muscopyridine, alongside detailed experimental protocols and
logical workflows for its structural elucidation. While specific experimental spectra for
Muscopyridine are not widely published, this guide compiles its known physical properties and
presents expected spectroscopic data based on its molecular structure and data from
analogous compounds.

Physicochemical Properties of Muscopyridine

A summary of the key physicochemical properties of Muscopyridine is presented below. This
data is crucial for the interpretation of spectroscopic results.
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Property Value Reference
Molecular Formula Ci6H2sN [2][3]
Molecular Weight 231.38 g/mol [2][3]
Monoisotopic Mass 231.1987 u [3]

Boiling Point 138-143 °C at 2.2 mmHg [2]

Spectroscopic Data

The following sections detail the expected spectroscopic data for Muscopyridine based on its
known structure, which consists of a pyridine ring fused to a large aliphatic macrocycle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule.

H NMR (Proton NMR)

The proton NMR spectrum of Muscopyridine is expected to show signals corresponding to the
aromatic protons of the pyridine ring and the aliphatic protons of the macrocyclic chain.

Chemical Shift ()

. Multiplicity Integration Assignment
ppm (Predicted)
~82-84 d 1H Aromatic H (a to N)
~75-7.7 t 1H Aromatic H (y to N)
~71-7.3 d 1H Aromatic H (B to N)
-CH:- adjacent to
~25-28 m 4H o
pyridine
~1.2-138 m ~20H Aliphatic -CH2-

13C NMR (Carbon-13 NMR)
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The 13C NMR spectrum will provide information on the different carbon environments within
Muscopyridine.

Chemical Shift (8) ppm (Predicted) Assighment

~ 150 - 160 Aromatic C (a to N)
~135-140 Aromatic C (y to N)
~120- 125 Aromatic C (B to N)
~30-40 -CH:z- adjacent to pyridine
~20-30 Aliphatic -CH2-

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of Muscopyridine is expected to show characteristic absorptions for the pyridine ring
and the C-H bonds of the aliphatic chain.

Wavenumber (cm~—2)

. Intensity Assignment
(Predicted)
3100 - 3000 Medium Aromatic C-H stretch
2950 - 2850 Strong Aliphatic C-H stretch

C=C and C=N stretching

1600 - 1585 Medium-Strong o

(pyridine ring)
1500 - 1400 Medium-Strong C=C stretching (pyridine ring)
1470 - 1450 Medium CHz bending

C-H out-of-plane bending
900 - 675 Strong

(aromatic)

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. For Muscopyridine, the key expected peak is the molecular ion peak.

m/z (Predicted) lon
231 [M]*
232 [M+1]*

Experimental Protocols

Detailed and standardized experimental protocols are critical for obtaining high-quality and
reproducible spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Sample Preparation:

[¢]

Accurately weigh 5-10 mg of the purified Muscopyridine sample.

[e]

Dissolve the sample in approximately 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-
d, CDCIs) in a clean, dry vial.

Transfer the solution to a standard 5 mm NMR tube.

[¢]

[e]

Ensure the solution is free of any particulate matter.
e Instrument Parameters (for a 400 MHz spectrometer):

o 'H NMR:

Acquire the spectrum at a proton frequency of 400 MHz.

Set the spectral width to approximately 16 ppm.

Use a pulse angle of 30-45 degrees.

Set the relaxation delay to 1-2 seconds.
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» Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise
ratio.

» Reference the spectrum to the residual solvent peak (e.g., CDClIs at 7.26 ppm).

o 13C NMR:

Acquire the spectrum at a carbon frequency of 100 MHz.
» Set the spectral width to approximately 240 ppm.

» Use a proton-decoupled pulse sequence.

» Set the relaxation delay to 2-5 seconds.

= Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural
abundance of 13C.

» Reference the spectrum to the solvent peak (e.g., CDCIs at 77.16 ppm).

Infrared (IR) Spectroscopy

o Sample Preparation (Attenuated Total Reflectance - ATR):

o Ensure the ATR crystal (e.g., diamond or germanium) is clean by wiping it with a soft cloth
dampened with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

o Place a small amount of the neat Muscopyridine sample directly onto the ATR crystal.

o Apply pressure using the anvil to ensure good contact between the sample and the
crystal.

¢ |nstrument Parameters:
o Collect the spectrum over a range of 4000-400 cm~1.
o Set the resolution to 4 cm™1,

o Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.
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o Perform a background scan of the empty ATR crystal before running the sample.

o Process the data to display the spectrum in terms of transmittance or absorbance.

Mass Spectrometry (MS)

o Sample Preparation (for Gas Chromatography-Mass Spectrometry - GC-MS):

o Prepare a dilute solution of Muscopyridine in a volatile organic solvent (e.g.,
dichloromethane or hexane) at a concentration of approximately 1 mg/mL.

o Filter the solution if any particulate matter is present.
e Instrument Parameters (for GC-MS with Electron lonization - EI):
o Gas Chromatograph (GC):
» Injector Temperature: 250 °C
= Column: A suitable capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 um).

= Oven Temperature Program: Start at a suitable initial temperature (e.g., 100 °C), hold
for 1-2 minutes, then ramp at a rate of 10-20 °C/min to a final temperature of 280-300
°C.

» Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

o Mass Spectrometer (MS):

lonization Mode: Electron lonization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

lon Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Visualization of Workflows
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The following diagrams illustrate the general workflow for spectroscopic analysis and the logical
approach to the structural elucidation of Muscopyridine.
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Caption: General workflow for compound identification using spectroscopic techniques.
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Caption: Logical workflow for the structural elucidation of Muscopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of Muscopyridine: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213017#spectroscopic-data-nmr-ir-ms-of-
muscopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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